2-(Piperidin-3-ylamino)-nicotinonitrile hydrochloride

• IUPAC Name: 2-(piperidin-3-ylamino)pyridine-3-carbonitrile;hydrochloride
• InChI: InChI=1S/C11H14N4.ClH/c12-7-9-3-1-6-14-11(9)15-10-4-2-5-13-8-10;/h1,3,6,10,13H,2,4-5,8H2,(H,14,15);1H
• InChI Key: GFGHFCIKGXVVHW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)NC2=C(C=CC=N2)C#N.Cl
• Molecular Formula: C11H15ClN4
• Molecular Weight: 238.72 g/mol

Description

“2-(Piperidin-3-ylamino)-nicotinonitrile hydrochloride” is a chemical compound with the molecular formula C13H18ClN3. Piperidines, which are part of this compound, are significant synthetic fragments for designing drugs and play a crucial role in the pharmaceutical industry.

Synthesis Analysis

Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. Specific methods of piperidine synthesis include hydrogenation, cyclization, cycloaddition, annulation, and amination.

Molecular Structure Analysis

The molecular structure of “2-(Piperidin-3-ylamino)-nicotinonitrile hydrochloride” includes a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

The synthesis of piperidine-containing compounds involves several reactions, including the removal of the metalation group, dehydroxylation, and pyridine reduction.

Scientific Research Applications

Novel Syntheses and Chemical Properties

• Synthesis of Tetrahydroquinolinone and Nicotinonitrile Derivatives : Moustafa, Al-Mousawi, and Elnagdi (2011) detailed the formation of 2-piperidinyl-tetrahydroquinolinones through novel rearrangement reactions of enaminonitrile with 1,3-cyclohexanedione derivatives, showcasing the chemical versatility of piperidine-based compounds (Moustafa, Al-Mousawi, & Elnagdi, 2011).
• Guanidine and Amidine Mediated Synthesis : Pratap et al. (2007) explored efficient syntheses of triazaphenalenes, pyrimidines, and pyridines, utilizing piperidine-based nicotinonitriles, highlighting their role in facilitating complex organic reactions (Pratap et al., 2007).

Antimicrobial and Antifungal Applications

• Synthesis and Antimicrobial Activities : Ovonramwen, Owolabi, and Oviawe (2019) synthesized a compound related to 2-(Piperidin-3-ylamino)-nicotinonitrile hydrochloride and evaluated its antimicrobial activity, indicating potential uses in combating microbial infections (Ovonramwen, Owolabi, & Oviawe, 2019).
• Antifungal Properties of Piperidine Derivatives : Mekky and Sanad (2022) reported the synthesis of nicotinonitrile-linked hybrids with antifungal properties against various strains, demonstrating the potential use of such compounds in antifungal applications (Mekky & Sanad, 2022).

Antiproliferative and Antitumor Activity

• Evaluation of Antiproliferative Activity : El-Sayed et al. (2014) synthesized nicotinonitriles and evaluated their antiproliferative activities against various cancer cell lines, suggesting their potential in cancer treatment (El-Sayed et al., 2014).
• Novel Antitumor Agents : Wang et al. (2012) prepared novel quinazoline derivatives, including those with piperidine, and demonstrated significant antitumor activities, highlighting the therapeutic potential of such compounds (Wang et al., 2012).

Safety and Hazards

The safety data sheet for piperidine, a component of “2-(Piperidin-3-ylamino)-nicotinonitrile hydrochloride”, indicates that it is a highly flammable liquid and vapor. It is harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, such as “2-(Piperidin-3-ylamino)-nicotinonitrile hydrochloride”, is an important task of modern organic chemistry. This could lead to the discovery and biological evaluation of potential drugs containing the piperidine moiety.

Mechanism of Action

Target of Action

Piperidine derivatives are known to play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .

Mode of Action

Piperidine derivatives are known to be involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .

Biochemical Pathways

Piperidine derivatives are known to be involved in a variety of biological and pharmacological activities .